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Compound of Interest

Compound Name: Ethyl cyclopropanecarboxylate

Cat. No.: B132449

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, physicochemical
properties, and synthesis of ethyl cyclopropanecarboxylate, a key building block in organic
synthesis, particularly in the development of pharmaceuticals and agrochemicals.

Molecular Structure and Identifiers

Ethyl cyclopropanecarboxylate possesses a compact and strained three-membered
cyclopropane ring attached to an ethyl ester group. This unique structural motif imparts specific
chemical reactivity and conformational rigidity, which are highly desirable in the design of
bioactive molecules.

Molecular Formula: CsH1002[1][2][3][4][5][6][7][8]
Canonical SMILES: CCOC(=0)C1CC1[1][4][8][]

InChl: InChl=1S/C6H1002/c1-2-8-6(7)5-3-4-5/h5H,2-4H2, 1H3[1][3][4][5][8][]
InChIKey: LDDOSDVZPSGLFZ-UHFFFAOYSA-N[1][4][5]8][9]

Caption: 2D molecular structure of ethyl cyclopropanecarboxylate.

Physicochemical Properties
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A summary of the key quantitative data for ethyl cyclopropanecarboxylate is presented in the
table below for easy reference and comparison.

Property Value References
Molecular Weight 114.14 g/mol [L1214en71anel
Appearance (-Jok-)rless to light yellow clear PRI
liquid
Boiling Point 129-133 °C [4119]
Density 0.96 g/mL at 25 °C [419]
Refractive Index n20/D 1.420 [4]1[9]
Flash Point 18 °C (64.4 °F) (21071191

Immiscible in water; Slightly

Solubility soluble in Chloroform and [3114]
Methanol
CAS Number 4606-07-9 MEEEBIE e

Experimental Protocols: Synthesis of Ethyl
Cyclopropanecarboxylate

The synthesis of ethyl cyclopropanecarboxylate can be achieved through several methods.
Below are detailed protocols for two common approaches.

1. Fischer Esterification of Cyclopropanecarboxylic Acid

This method involves the acid-catalyzed esterification of cyclopropanecarboxylic acid with
ethanol.

e Materials:
o Cyclopropanecarboxylic acid (8.6 g)

o Ethanol (23 mL)
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o Concentrated sulfuric acid (2 drops)

e Procedure:

[e]

To a 10-mL, three-necked flask equipped with a condenser, a magnetic stir bar, and a
thermometer, charge the cyclopropanecarboxylic acid and ethanol.[1]

o Add the concentrated sulfuric acid to the mixture.[1]
o Heat the mixture to reflux (approximately 85 °C) and maintain for 16 hours.[1]

o Monitor the reaction progress by gas chromatography (GC) to confirm the consumption of
the starting material.[1]

o Upon completion, the product can be isolated and purified by distillation.[3] A 98% yield of
ethyl cyclopropanecarboxylate can be obtained through this method.[1][3]

Reactants

(Cyclopropanecarboxylic Acid)

(Reflux (85°C, 16h))—>(Workup & Purification)—b(Ethyl Cyclopropanecarboxylale)

cat.

Catalyst

Click to download full resolution via product page
Caption: Fischer esterification workflow for ethyl cyclopropanecarboxylate.
2. Cyclization of Ethyl y-chlorobutyrate

This alternative synthesis involves the intramolecular cyclization of an ethyl y-halobutyrate.
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o Materials:

o Ethyl y-chlorobutyrate (1.505 kg)

o 18.7% Sodium ethylate solution in ethanol (4 kg)

e Procedure:

[e]

The reaction is carried out in a pressure vessel (autoclave).[6]
o The sodium ethylate solution is charged into the autoclave.[6]
o The ethyl y-chlorobutyrate is then added.[6]

o The autoclave is heated to a temperature between 140 and 200 °C, with a preferred range
of 155 to 160 °C.[6]

o The reaction proceeds via an intramolecular nucleophilic substitution to form the
cyclopropane ring.

o After the reaction is complete, the mixture is worked up to isolate the ethyl
cyclopropanecarboxylate. This method can yield up to 91.2% of the desired product.[6]

Ethyl y-chlorobutyrate
Substrate

Sodium Ethylate Base Reaction Heating (155-160°C) Workup Ethyl Cyclopropanecarboxylate
/Sowem'

Click to download full resolution via product page

Caption: Cyclization workflow for ethyl cyclopropanecarboxylate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. US5504245A - Processes for the preparation of cyclopropanecarboxylic acid and
derivatives thereof - Google Patents [patents.google.com]

e 2. US3997586A - Cyclopropanecarboxylic acids and esters - Google Patents
[patents.google.com]

o 3. "Processes For The Preparation Of Cyclopropanecarboxylic Acid" [quickcompany.in]
e 4. Organic Syntheses Procedure [orgsyn.org]

o 5. EP0900777ALl - Process for the preparation of esters of cyclopropanecarboxylic acid with
lower alcohols - Google Patents [patents.google.com]

e 6. US4520209A - Process for cyclizing upsilon-chlorocarboxylic acids - Google Patents
[patents.google.com]

e 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
¢ 8. Organic Syntheses Procedure [orgsyn.org]
¢ 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl
Cyclopropanecarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132449#ethyl-cyclopropanecarboxylate-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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